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Compound of Interest

Compound Name:
3-Dimethylamino-2,2-dimethyl-1-

propanol

Cat. No.: B090997 Get Quote

For immediate reference, 3-Dimethylamino-2,2-dimethyl-1-propanol must be disposed of as

hazardous chemical waste through an approved waste disposal facility.[1][2] This guide

provides detailed procedures for the safe handling, storage, and disposal of this compound,

ensuring the safety of laboratory personnel and compliance with regulations.

I. Immediate Safety and Handling Precautions
Prior to handling, it is crucial to be aware of the hazards associated with 3-Dimethylamino-2,2-
dimethyl-1-propanol. This compound is a flammable liquid and vapor, causes severe skin

burns and eye damage, and may cause respiratory irritation.[1][3] Therefore, strict adherence

to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this

chemical:

Eye Protection: Safety glasses with side-shields or chemical safety goggles are essential.[4]

Hand Protection: Wear chemical-resistant gloves.[4]

Skin and Body Protection: A lab coat or other protective clothing is required.

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood to

avoid inhalation of vapors.[1][3]
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II. Waste Collection and Storage
Proper segregation and storage of chemical waste are critical to prevent dangerous reactions.

Segregation:

Store waste 3-Dimethylamino-2,2-dimethyl-1-propanol in a designated container,

separate from other chemical waste streams.

Specifically, do not mix with acids or oxidizing agents.[2] As a general rule, amines should be

stored separately from other chemical classes.[5]

Container Requirements:

Use a container made of a compatible material. An empty, original product container is often

a suitable choice.[5]

The container must have a tightly fitting cap and be kept closed except when adding waste.

[1][5]

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "3-
Dimethylamino-2,2-dimethyl-1-propanol".

III. Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent injury and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[4]

Control Ignition Sources: As the substance is flammable, remove all sources of ignition from

the area.[1][3] Use non-sparking tools for cleanup.[1]

Containment: For small spills, absorb the chemical with an inert material such as sand, silica

gel, or vermiculite.[6]
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Collection: Carefully sweep or scoop the absorbent material into a suitable, sealable

container for disposal.[2][4]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water. The cleaning materials and rinsate must also be collected and disposed of as

hazardous waste.[7]

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department. For large spills, evacuate the area and contact EHS immediately.[7]

IV. Disposal Procedure
Under no circumstances should 3-Dimethylamino-2,2-dimethyl-1-propanol be disposed of

down the drain or in regular trash.[4][7]

Package for Disposal: Ensure the waste container is tightly sealed, properly labeled, and

stored in a designated hazardous waste accumulation area.

Contact EHS: Follow your institution's specific procedures for hazardous waste pickup. This

typically involves contacting the EHS department or using an online waste pickup request

system.[7]

Documentation: Complete any necessary hazardous waste manifests or tags as required by

your institution and local regulations.

Professional Disposal: The EHS department will arrange for the collection and transport of

the waste to a licensed and approved hazardous waste disposal facility.[1][2]

V. Quantitative Data Summary
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Hazard Class GHS Pictograms Precautionary Statements

Flammable Liquid 🔥

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

Skin Corrosion corrosive

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Eye Damage corrosive

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation ❗
P261: Avoid breathing mist or

vapors.

Disposal Workflow
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Handling & Collection

Interim Storage

Final Disposal

Start: Need to dispose of
3-Dimethylamino-2,2-dimethyl-1-propanol

Wear appropriate PPE:
Gloves, Goggles, Lab Coat

Step 1

Use a dedicated, labeled,
and sealed waste container

Step 2

Segregate from incompatible
materials (e.g., acids)

Step 3

Store in a designated
hazardous waste area

Step 4

Contact Environmental
Health & Safety (EHS)

Step 5

Arrange for professional
waste pickup

Step 6

End: Disposed of at an
approved facility

Step 7

Click to download full resolution via product page

Caption: Disposal workflow for 3-Dimethylamino-2,2-dimethyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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